Cas no 138899-43-1 (2,4-Pyrimidinedicarboxylic acid, 6-amino-, diethyl ester)

• Product Name: 2,4-Pyrimidinedicarboxylic acid, 6-amino-, diethyl ester
• CAS No: 138899-43-1
• MF: C₁₀H₁₃N₃O₄
• MW: 239.227922201157
• CID: 1256385
• PubChem ID: 10857553
• Update Time: 2025-04-20

2,4-Pyrimidinedicarboxylic acid, 6-amino-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• 2,4-Pyrimidinedicarboxylic acid, 6-amino-, diethyl ester
• 6-amino-2,4-bis(ethoxycarbonyl)pyrimidine
• DB-333341
• SCHEMBL2706806
• 138899-43-1
• RGXXKLJVNHUSGF-UHFFFAOYSA-N
• Diethyl 6-aminopyrimidine-2,4-dicarboxylate

• Inchi： 1S/C10H13N3O4/c1-3-16-9(14)6-5-7(11)13-8(12-6)10(15)17-4-2/h5H,3-4H2,1-2H3,(H2,11,12,13)
• InChI Key： RGXXKLJVNHUSGF-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(N)N=C(C(=O)OCC)N=1)=O

Computed Properties

• Exact Mass: 239.09069
• Monoisotopic Mass: 239.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 104.4